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Compound Focus: Hispidin

CAS No.: 555-55-5

Cat. No.: S529966

Core Structure and Key Derivatives

Hispidin polyphenols share a common core moiety, 6-(3,4-dihydroxystyryl)-4-hydroxy-2-pyrone, which is
characterized by a pyrone ring linked to a catechol group (3,4-dihydroxyphenyl) via a styryl double bond [1]
[2]. This structure features extensive conjugation and multiple hydroxyl groups, contributing to their potent

antioxidant properties [1].

The following table lists some notable hispidin derivatives and their sources:

Compound . . L
Natural Source (Genus) Brief Description / Significance
Name
Hispidin Phellinus [2] [3], Inonotus [1] [2], Core precursor; antioxidant, PKC inhibitor [4].
Sanghuangporus [1]
Phelligridins Phellinus [1] [5] Class of dimers/oligomers; radical-scavenging
activity [5]. Example: Phelligridin D [5].
Hypholomine Sanghuangporus [1] A hispidin derivative induced by methyl
B jasmonate (MeJa) [1].
3,14'- Sanghuangporus [1] A dimeric hispidin compound induced by MeJa
Bihispidinyl [1].
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Quantitative Bioactivity Data

Hispidin and its derivatives exhibit a range of biological activities by interacting with specific molecular

targets. The table below summarizes key experimental data for hispidin itself.

Assay/Model

Effect | Activity Observed

Reference | Experimental Context

In Vitro Enzyme
Inhibition

Protein Kinase C3
(PKCp)

Beta-secretase
(BACE1)

Prolyl Endopeptidase
(PE)

Cellular Antioxidant
Activity

DPPH Radical
Scavenging

Intracellular ROS
Scavenging

Anti-cancer Cell
Proliferation

HepG2 Liver Cancer
Cells

K562 Leukemia Cells

ICs0 = 2 pM [4]

ICs0 = 4.9 pM [4]

ICs0 =16 pM [4]

~55% scavenging at 30 uM
[6]

~55% reduction at 30 uM [6]

55.32% inhibition at 200
pg/mL (extract) [7]

60.27% inhibition at 200
pMg/mL (extract) [7]

Potent inhibition [4].

Target for anti-dementia therapies [4].

Another target for cognitive disorders [4].

Assay in MING6N (-cells; dose-dependent
effect [6].

In hydrogen peroxide-treated pancreatic 3-
cells [6].

Ethanol extract of mutant P. baumii A67
(high hispidin content) [7].

Ethanol extract of mutant P. baumii A67 [7].
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Production and Biosynthesis

Producing hispidin polyphenols from wild mushrooms is challenging due to their slow growth. Submerged
cultivation of fungal mycelia is a promising alternative, and research focuses on optimizing yield through

specific elicitors [1].

¢ Elicitors in Submerged Culture: Adding linoleic acid (LA) and linolenic acid (ALA) to cultures of
Sanghuangporus vaninii promotes both mycelial growth and the production of hispidin, phellinstatin,
and pinnilidine derivatives [1]. In contrast, methyl jasmonate (MeJa) inhibits mycelial growth but
stimulates the production of different derivatives like hypholomine B and 3,14'-bihispidinyl, which
show high free radical scavenging capacity [1].

e Biosynthesis Pathway: Hispidin is derived from the phenylpropanoid pathway [1] [7]. A key
biosynthetic step, as studied in Phellinus igniarius, involves the condensation of the precursor
tricetolatone (4-hydroxy-6-methyl-2-pyrone) with a caffeic acid-derived unit (e.qg., 3,4-
dihydroxybenzoyl-SCoA) to form hispidin [5]. Hispidin then serves as a key intermediate for more
complex derivatives like phelligridins [5].

The diagram below summarizes this biosynthetic pathway and the effects of key elicitors.

(Phenylpropanoid Pathway)

Biosynthesis

( Tricetolatone (TL) ) Linoleic/Linolenic Acid (LA/ALA) Methyl Jasmonate (MeJa)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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